1-(4-methylbenzyl)-1H-pyrazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-methylbenzyl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.246. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Derivative Formation :
- A study by Becerra, Rojas, & Castillo (2021) demonstrated an efficient one-pot two-step synthesis method involving derivatives of 1H-pyrazol-5-amine. This method is noted for its operational ease and short reaction time, indicating its potential in simplifying the synthesis process of complex organic compounds.
- The synthesis of novel 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine benzamides with potential antimicrobial activities was reported by Raju et al. (2010). This illustrates the use of 1H-pyrazol-5-amine derivatives in developing new antimicrobial agents.
Material Science and Structural Studies :
- Research by Portilla et al. (2007) focused on the structural analysis of molecules related to 1H-pyrazol-5-amine. Their study provides insights into the molecular structure and bonding characteristics, which are crucial for material science applications.
Antibacterial and Antifungal Applications :
- A study by Feng et al. (2018) synthesized and characterized pyrazole Schiff bases with potential antibacterial properties. This research contributes to the exploration of new compounds for combating bacterial infections.
Medicinal Chemistry and Drug Discovery :
- The work of Yu et al. (2013) on the efficient synthesis of novel 1H-pyrazol-5(4H)-one-based heterocyclic ketene aminals highlights the compound's potential in drug discovery. Their method offers a highly efficient and environmentally friendly approach to constructing a diverse library of compounds for biomedical screening.
Mechanism of Action
Safety and Hazards
The safety and hazards of a specific compound depend on its reactivity and biological activity. Without specific information, it’s difficult to provide details on the safety and hazards of “1-(4-methylbenzyl)-1H-pyrazol-5-amine”. It’s always important to handle chemical compounds with appropriate safety measures .
Future Directions
The future directions in the study of “1-(4-methylbenzyl)-1H-pyrazol-5-amine” would likely involve further exploration of its synthesis, reactivity, and potential biological activity . This could include the development of new synthetic methods, investigation of its reactivity in various chemical reactions, and screening for biological activity in relevant assays.
Properties
IUPAC Name |
2-[(4-methylphenyl)methyl]pyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3/c1-9-2-4-10(5-3-9)8-14-11(12)6-7-13-14/h2-7H,8,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAHQIXSMPTVOHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C(=CC=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.